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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinic acid

Cat. No.: B112739 Get Quote

In-Depth Technical Guide: 2-Amino-5-
methylnicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the physicochemical properties of 2-
Amino-5-methylnicotinic acid, a compound of interest in various research and development

applications.

Physicochemical Data
The fundamental molecular properties of 2-Amino-5-methylnicotinic acid are summarized

below. This data is essential for experimental design, analytical method development, and

computational modeling.
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Identifier Value Reference

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol

CAS Number 532440-94-1 [1][2]

InChI

1S/C7H8N2O2/c1-4-2-

5(7(10)11)6(8)9-3-4/h2-

3H,1H3,(H2,8,9)(H,10,11)

SMILES Cc1cnc(N)c(c1)C(O)=O

Experimental Protocols & Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving 2-Amino-5-
methylnicotinic acid are highly dependent on the biological context and research application.

As such, generalized protocols are not provided. Researchers are encouraged to consult peer-

reviewed literature for specific methodologies related to their field of inquiry.

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the compound and its

fundamental chemical identifiers.

Figure 1. Core Properties of 2-Amino-5-methylnicotinic Acid
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Figure 1. A diagram showing the relationship between the chemical compound and its
molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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